![molecular formula C20H17ClN4O4S2 B2579807 Ethyl 4-[[2-[[5-[(3-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate CAS No. 392293-12-8](/img/structure/B2579807.png)
Ethyl 4-[[2-[[5-[(3-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule with the molecular formula C20H17ClN4O4S2 . It has a molecular weight of 476.956 Da .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple functional groups including an amide, a thiadiazole ring, a sulfanyl group, and a benzoate ester .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as Ethyl (3-chlorobenzoyl)acetate, include a refractive index of 1.5460, a boiling point of 257-258 °C, and a density of 1.213 g/mL at 25 °C .Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds synthesized from Ethyl 4-[[2-[[5-[(3-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate derivatives have been evaluated for their antimicrobial and antifungal activities. For instance, new quinazolines derived from similar processes have shown potential as antimicrobial agents against various bacterial and fungal strains, indicating the compound's relevance in developing new antimicrobial strategies (Desai, Shihora, & Moradia, 2007). Moreover, other derivatives have been studied for their effectiveness against specific bacterial and fungal pathogens, providing a basis for future antimicrobial and antifungal drug development (Sah, Bidawat, Seth, & Gharu, 2014).
Antitumor Activities
The synthesis of novel derivatives also extends to evaluating their antitumor activities. Research into di(2-chloroethyl)amino derivatives of benz-2,1,3-thiadiazole, for example, highlights the potential use of such compounds in cancer treatment. These derivatives, along with their complexes with palladium and platinum, have been studied for their efficacy against tumor systems in mice, providing insights into the therapeutic potential of these compounds in oncology (Myuller, D’yachenko, & Filov, 1980).
Larvicidal and Antimicrobial Activities
Additionally, novel triazinone derivatives, prepared from similar thiadiazole compounds, have been evaluated for their larvicidal and antimicrobial activities. These studies indicate the compound's utility in developing agents with potential applications in public health, particularly in controlling mosquito populations and microbial infections (Kumara et al., 2015).
properties
IUPAC Name |
ethyl 4-[[2-[[5-[(3-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN4O4S2/c1-2-29-18(28)12-6-8-15(9-7-12)22-16(26)11-30-20-25-24-19(31-20)23-17(27)13-4-3-5-14(21)10-13/h3-10H,2,11H2,1H3,(H,22,26)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHJBWIORFCZSFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[[2-[[5-[(3-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.